N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-1-(methylsulfonyl)piperidine-2-carboxamide

• IUPAC Name: N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1-methylsulfonylpiperidine-2-carboxamide
• InChI: InChI=1S/C16H21N3O5S2/c1-23-11-7-8-12(24-2)14-13(11)17-16(25-14)18-15(20)10-6-4-5-9-19(10)26(3,21)22/h7-8,10H,4-6,9H2,1-3H3,(H,17,18,20)
• InChI Key: IDSOQGNKEUNFRF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)OC)SC(=N2)NC(=O)C3CCCCN3S(=O)(=O)C
• Molecular Formula: C16H21N3O5S2
• Molecular Weight: 399.5 g/mol

Description

N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-1-(methylsulfonyl)piperidine-2-carboxamide is a chemical compound that has recently gained attention in scientific research due to its potential applications in various fields. This compound is also known as DMBT and has been found to exhibit several biochemical and physiological effects that make it a promising candidate for further research.

Scientific Research Applications

Synthesis and Biological Activity

• Synthesis of Novel Heterocyclic Compounds : A study detailed the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone. These compounds displayed anti-inflammatory and analgesic activities, highlighting the potential for similar structures to serve as the basis for new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Aromatic Polyamides with Sulfone Moieties : Research into aromatic polyamides based on ether-sulfone-dicarboxylic acids showed these compounds' potential for creating high-performance materials due to their solubility and thermal stability (Hsiao & Huang, 1997).

• Na+/H+ Antiporter Inhibitors : A study on benzoylguanidines as Na+/H+ exchanger inhibitors for potential use in acute myocardial infarction treatment demonstrates the medical relevance of targeting specific receptors or enzymes for therapeutic benefit (Baumgarth, Beier, & Gericke, 1997).

Material Science and Chemistry

• Preparation of Aromatic Polyamides : The synthesis of aromatic polyamides containing ether and sulfone links, showing the utility of incorporating such moieties for material properties enhancement, indicates potential applications in materials science (Hsiao & Huang, 1997).

• Fluorescence-Tagged Histamine H3 Receptor Ligands : The development of highly potent, fluorescence-tagged nonimidazole histamine H3 receptor ligands for studying receptor binding sites underscores the importance of fluorescent tagging in biomedical research (Amon et al., 2007).